molecular formula C7H8N2O2 B8800239 3-Methoxy-5-methylpyrazine-2-carbaldehyde

3-Methoxy-5-methylpyrazine-2-carbaldehyde

Cat. No.: B8800239
M. Wt: 152.15 g/mol
InChI Key: DIYHFYCNPYAGNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-5-methylpyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H8N2O2

Molecular Weight

152.15 g/mol

IUPAC Name

3-methoxy-5-methylpyrazine-2-carbaldehyde

InChI

InChI=1S/C7H8N2O2/c1-5-3-8-6(4-10)7(9-5)11-2/h3-4H,1-2H3

InChI Key

DIYHFYCNPYAGNX-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C(=N1)OC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

After dissolving 3.34 g of 5-chloro-3-methoxypyrazine-2-carboxaldehyde dimethylacetal in 50 ml of tetrahydrofuran, 400 mg of [1,3-bis(diphenylphosphino)propane]dichloronickel (II) was added, 9.17 ml of dimethyl zinc (2.0 M, toluene solution) was added dropwise under a nitrogen atmosphere, and the mixture was stirred at room temperature for 2 hours and then at 50° C. for 1.5 hours. The reaction solution was cooled on ice, water was added and extraction was performed with ethyl acetate. The organic layer was washed with water and saturated brine in that order and dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure. The residue was dissolved in 16 ml of acetone, 4 ml of 5N hydrochloric acid was added and the mixture was allowed to stand at room temperature for 15 minutes. A sodium bicarbonate solution was added to the reaction solution and extraction was performed with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (solvent: n-hexane/ethyl acetate) to obtain the title compound (1.43 g, 61% yield).
Name
5-chloro-3-methoxypyrazine-2-carboxaldehyde dimethylacetal
Quantity
3.34 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
400 mg
Type
catalyst
Reaction Step One
Quantity
9.17 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
61%

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